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The bio-based production of dodecanedioic acid (DDDA), a valuable C12 dicarboxylic acid
with applications in polymers, lubricants, and pharmaceuticals, is a rapidly advancing field.
Various microbial strains have been engineered and optimized to serve as efficient whole-cell
biocatalysts for this conversion. This guide provides an objective comparison of the
performance of different microbial platforms, supported by experimental data, to aid
researchers in selecting the most suitable strain for their specific applications.

Performance Benchmark of Microbial Strains

The following table summarizes the key performance indicators for DDDA production across
different microbial strains reported in the literature. It is important to note that direct comparison
can be challenging due to variations in experimental conditions, substrates, and scales.
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Metabolic Pathways and Experimental Workflows

The biological production of DDDA from n-alkanes or fatty acids in yeasts like Candida and
Wickerhamiella primarily relies on the w-oxidation pathway. In engineered bacteria such as E.
coli, novel synthetic pathways are constructed.
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w-Oxidation Pathway in Yeast

The following diagram illustrates the w-oxidation pathway for the conversion of n-dodecane to
dodecanedioic acid in yeast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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